Cas no 53660-25-6 (1,3,5-Triazine-1,3,5(2H,4H,6H)-triethanol, compd. with bromine (1:1))

• Product Name: 1,3,5-Triazine-1,3,5(2H,4H,6H)-triethanol, compd. with bromine (1:1)
• CAS No: 53660-25-6
• MF: C₉H₂₁Br₂N₃O₃
• MW: 379.089340925217
• CID: 2708173
• PubChem ID: 73555860
• Update Time: 2025-04-21

1,3,5-Triazine-1,3,5(2H,4H,6H)-triethanol, compd. with bromine (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-[3,5-bis(2-hydroxyethyl)-1,3,5-triazinan-1-yl]ethanol,methane
• DTXSID50968429
• 53660-25-6
• 2,2',2''-(1,3,5-Triazinane-1,3,5-triyl)tri(ethan-1-ol)--bromine (1/1)
• 1,3,5-Triazine-1,3,5(2H,4H,6H)-triethanol, compd. with bromine (1:1)

• Inchi： 1S/C9H21N3O3.Br2/c13-4-1-10-7-11(2-5-14)9-12(8-10)3-6-15;1-2/h13-15H,1-9H2;
• InChI Key： DNZJGKPJLIDCDY-UHFFFAOYSA-N
• SMILES： BrBr.OCCN1CN(CCO)CN(CCO)C1

Computed Properties

• Exact Mass: 378.99292Da
• Monoisotopic Mass: 376.99497Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų